Benzofuran-4-ylboronic acid

• Molecular Formula: C8H7BO3
• Molecular Weight: 161.95 g/mol
• IUPAC Name: 1-benzofuran-4-ylboronic acid
• InChI: InChI=1S/C8H7BO3/c10-9(11)7-2-1-3-8-6(7)4-5-12-8/h1-5,10-11H
• InChI Key: SOFDEPODHUDWQF-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C2C=COC2=CC=C1)(O)O

Description

Benzofuran-4-ylboronic acid is an organic compound that belongs to the class of boronic acids. It is characterized by the presence of a benzofuran ring attached to a boronic acid group.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the Suzuki-Miyaura coupling reaction, which involves the reaction of a halogenated benzofuran with a boronic acid derivative in the presence of a palladium catalyst . The reaction conditions often include the use of a base such as potassium carbonate and a solvent like tetrahydrofuran (THF) or dimethylformamide (DMF).

Industrial Production Methods: Industrial production of benzofuran-4-ylboronic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions: Benzofuran-4-ylboronic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form this compound derivatives.

Reduction: Reduction reactions can convert the boronic acid group to other functional groups.

Substitution: The boronic acid group can participate in substitution reactions, such as the Suzuki-Miyaura coupling.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents like sodium borohydride and lithium aluminum hydride are often used.

Substitution: Palladium catalysts and bases like potassium carbonate are typical reagents in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, the Suzuki-Miyaura coupling typically yields biaryl compounds .

Scientific Research Applications

Benzofuran-4-ylboronic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in cross-coupling reactions.

Medicine: Benzofuran derivatives have shown promise in the treatment of various diseases, including cancer and viral infections.

Industry: The compound is used in the production of advanced materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of benzofuran-4-ylboronic acid involves its interaction with specific molecular targets. In the context of medicinal chemistry, the compound can inhibit enzymes or interact with receptors, leading to therapeutic effects . The boronic acid group can form reversible covalent bonds with active site residues of enzymes, thereby modulating their activity .

Similar Compounds:

Benzofuran: A parent compound with a similar structure but lacking the boronic acid group.

Benzothiophene: A sulfur analog of benzofuran with distinct chemical properties.

Phenylboronic Acid: A simpler boronic acid derivative with a phenyl group instead of a benzofuran ring.

Uniqueness: The presence of the boronic acid group allows for versatile chemical modifications and interactions, making it a valuable compound in various fields of research .